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Compound of Interest

Compound Name: RC-3095 TFA

Cat. No.: B15604068 Get Quote

This guide provides immediate, essential safety protocols and logistical information for

researchers, scientists, and drug development professionals handling RC-3095 TFA.

Adherence to these procedures is critical for ensuring personal safety and maintaining

experimental integrity. RC-3095 TFA, a selective bombesin/gastrin-releasing peptide receptor

(GRPR) antagonist, is supplied as a lyophilized powder and requires careful handling due to its

chemical nature as a peptide trifluoroacetate (TFA) salt.[1][2]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial to minimize exposure to RC-3095
TFA. The following table summarizes the required PPE.
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PPE Category Item Specifications and Use

Eye and Face Protection
Safety Goggles with side

shields

Required to protect against

dust particles and splashes of

solutions.[2][3][4]

Face Shield

Recommended in addition to

safety goggles when handling

the lyophilized powder or when

there is a significant splash

hazard during reconstitution.[1]

[3]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are the minimum

requirement for incidental

contact.[1][2][3] For extended

contact or handling

concentrated solutions,

consider double-gloving.[1][3]

Change gloves immediately if

contaminated.[2]

Body Protection Laboratory Coat

A standard lab coat is required

to protect skin and clothing

from potential contamination.

[1][2][3]

Respiratory Protection Respirator/Dust Mask

Necessary when weighing or

handling the lyophilized

powder to prevent inhalation of

fine particles, which can easily

become airborne.[1][2][3] A

suitable respirator should be

used in a well-ventilated area

or a fume hood.[2][5]

General Laboratory Attire
Long Pants and Closed-Toe

Shoes

Minimum attire for working in a

laboratory where hazardous

materials are present.[3]
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Experimental Protocol: Safe Handling,
Reconstitution, and Disposal
Proper handling, from initial reception to final disposal, is critical to maintain the integrity of RC-
3095 TFA and ensure a safe laboratory environment.

1. Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or signs of a

compromised seal.[1]

Storage of Lyophilized Powder: For long-term storage, keep the lyophilized powder in a

tightly sealed container at -20°C or -80°C, protected from moisture.[1]

Acclimatization: Before opening, allow the container to equilibrate to room temperature in a

desiccator to prevent moisture absorption, which can degrade the peptide.[3]

2. Reconstitution

Environment: Conduct all handling of the lyophilized powder within a chemical fume hood or

a biosafety cabinet to minimize inhalation risk.[2]

Weighing: Weigh the required amount of powder quickly in a controlled environment to

reduce exposure to air and moisture.[3]

Solvent Selection: RC-3095 TFA is soluble in water.[1] For other peptides, organic solvents

like DMSO or DMF may be necessary for initial dissolution before dilution with an aqueous

buffer.[1]

Reconstitution Technique:

Briefly centrifuge the vial to ensure all the powder is at the bottom.[4]

Carefully add the desired volume of sterile solvent to the vial.

Gently vortex or sonicate the vial until the peptide is fully dissolved.
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3. Handling of Solutions

Cross-Contamination: Use fresh, sterile pipette tips, vials, and syringes for each

experimental step to prevent cross-contamination.[2]

Storage of Solutions: For short-term storage, keep reconstituted solutions at 4°C for up to

two weeks. For longer-term storage, aliquot the solution into smaller volumes to avoid

repeated freeze-thaw cycles and store at -20°C or -80°C.[6]

4. Spill and Exposure Procedures

Minor Spill: For a small spill, absorb the material with an inert absorbent (e.g., sand or

vermiculite), place it in a sealed container, and dispose of it as chemical waste.[7] Ventilate

the area and clean with an appropriate solvent.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.[2][7]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[2][7][8]

Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.[3]

Ingestion: Rinse the mouth with water and seek immediate medical attention. Do not induce

vomiting.[3]

5. Disposal Plan

Waste Segregation: All materials that have come into contact with RC-3095 TFA, including

pipette tips, gloves, and empty vials, should be considered chemical waste.[1]

Waste Collection: Collect all contaminated materials and waste solutions in a designated,

clearly labeled hazardous waste container.[1][8] Trifluoroacetic acid waste should be

segregated from incompatible materials such as strong bases or oxidizers.[8]
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Disposal: Dispose of the chemical waste through your institution's hazardous waste

management program. Do not pour RC-3095 TFA solutions down the drain.[6][8] A common

disposal method for similar compounds is incineration in a chemical incinerator.[3]

Workflow for Safe Handling and Disposal of RC-
3095 TFA
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Caption: Workflow for the safe handling and disposal of RC-3095 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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